Cas no 727976-05-8 (6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine)

• Product Name: 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine
• CAS No: 727976-05-8
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 4787353
• Update Time: 2025-05-23

6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine
• 6-methyl-2-(4-nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• 6-Methyl-2-(4-nitro-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-a]pyridine
• 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine

• Inchi： 1S/C19H21N5O2/c1-14-2-7-18-21-19(15-3-5-16(6-4-15)24(25)26)17(23(18)12-14)13-22-10-8-20-9-11-22/h2-7,12,20H,8-11,13H2,1H3
• InChI Key： KDYSUAXJDWILEU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=C(CN2CCNCC2)N2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 351.17
• Monoisotopic Mass: 351.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4

Additional information on 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine

6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine: A Comprehensive Overview

6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine is a highly specialized compound with the CAS registry number 727976-05-8. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural features and diverse biological activities. The molecule incorporates a piperazine ring, a nitrophenyl group, and a methyl substituent, making it a promising candidate for various applications in the pharmaceutical and chemical industries.

The synthesis of 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine involves a multi-step process that combines advanced organic chemistry techniques. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, ensuring the compound's suitability for downstream applications. Researchers have explored various catalysts and reaction conditions to streamline the synthesis process, making it more efficient and scalable.

One of the most significant areas of research surrounding this compound is its pharmacological activity. Preclinical studies have demonstrated that 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential as a therapeutic agent in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound has shown remarkable selectivity in targeting specific cellular pathways, which is a critical factor in drug development. Its ability to modulate key enzymes and receptors makes it an attractive candidate for developing novel therapeutics with minimal side effects. Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity and pharmacokinetic profile, further accelerating its progression toward clinical trials.

In addition to its pharmacological applications, 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine has garnered attention in materials science due to its unique electronic properties. Studies have shown that the compound can be incorporated into advanced materials for energy storage applications, such as lithium-ion batteries and supercapacitors. Its high conductivity and stability under various conditions make it a valuable component in next-generation energy technologies.

The structural versatility of 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine also lends itself to applications in catalysis. Researchers have investigated its use as a heterogeneous catalyst in organic transformations, particularly in the synthesis of complex molecules. Its ability to facilitate selective reactions under mild conditions has positioned it as a potential alternative to traditional catalysts.

From an environmental perspective, recent studies have focused on the biodegradation and eco-toxicological profile of 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine. Understanding its impact on ecosystems is crucial for ensuring sustainable practices in its production and application. Findings indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current environmental regulations.

In conclusion, 6-Methyl-2-(4-nitrophenyl)-3-piperazin-1-yl-methylimidazo[1,2-a]pyridine (CAS No 727976-05) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with advancements in synthesis and application research, positions it as a key player in future innovations. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both medicine and materials science.